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Compound of Interest

Compound Name: 2-(1H-imidazol-2-yl)propanal

Cat. No.: B13608001

Get Quote

Executive Summary
Status: High-Risk / Privileged Scaffold Verdict: The "2-(1H-imidazol-2-yl)propanal" moiety

represents a "dual-liability" pharmacophore. While the imidazole ring offers potent hydrogen-

bond donor/acceptor properties essential for kinase and metalloprotease inhibition, the pendant

aldehyde group introduces significant off-target risks through reversible covalent tethering

(Schiff base formation). Furthermore, the unhindered imidazole nitrogen presents a high risk of

Cytochrome P450 (CYP) inhibition via heme coordination.

This guide compares the performance and liability profile of this scaffold against three structural

alternatives: its oxidized metabolite (Carboxylic Acid), its reduced congener (Alcohol), and a

bioisostere (Thiazole).

Part 1: Chemical Profile & Reactivity Landscape
To understand the cross-reactivity, we must dissect the two reactive centers of the molecule:

The Electrophilic "Warhead" (Aldehyde): Unlike ketones or esters, the aldehyde at the

propanal tail is a "hard" electrophile. It does not target Cysteine (soft nucleophile) but rather
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Lysine residues (hard nucleophiles) on protein surfaces. This leads to non-specific

"decoration" of plasma proteins (e.g., Albumin).

The Heme-Binder (Imidazole): The sp2 hybridized nitrogen at the 3-position of the imidazole

ring is a potent ligand for the Iron (Fe) center of the CYP450 heme group. This results in

Type II Spectral Binding, causing broad-spectrum metabolic inhibition (drug-drug

interactions).

Comparative Pharmacophore Analysis[1]
Compound
Variant

Structure
Modification

Reactivity Risk
CYP Inhibition
Risk

Primary
Liability

Target (Propanal) Aldehyde (-CHO) High High

Non-specific

protein adduction

(Schiff Base)

Alt A (Acid)
Carboxylic Acid

(-COOH)
Negligible Moderate

Poor cell

permeability;

rapid clearance

Alt B (Alcohol)
Primary Alcohol

(-CH2OH)
Low High

Metabolic

oxidation back to

aldehyde

Alt C (Thiazole)
Thiazole Ring

Swap
Low Low

Reduced basicity

weakens target

binding

Part 2: Experimental Protocols (Self-Validating
Systems)
Protocol A: Kinetic Trapping of Reactive Aldehydes
(Lysine-Mimetic Assay)
Objective: Quantify the electrophilic reactivity of the propanal tail without interference from the

imidazole ring.
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Rationale: Standard Glutathione (GSH) trapping is ineffective here because aldehydes prefer

"hard" amines over "soft" thiols. We use Methoxylamine or a Dansyl-Lysine surrogate to mimic

protein binding.

Workflow:

Preparation: Dissolve test compound (10 µM) in Phosphate Buffer (pH 7.4).

Trapping Agent: Add Methoxylamine HCl (100 µM, 10x excess).

Incubation: 37°C for 60 minutes.

Detection: LC-MS/MS monitoring for the formation of the Oxime adduct (+29 Da shift).

Validation: Use 4-hydroxy-2-nonenal (4-HNE) as a positive control (High Reactivity) and 2-

Propanol as a negative control.

Interpretation:

50% conversion to Oxime in 60 min = High Covalent Risk (Flag for toxicity).

<10% conversion = Acceptable Stability.

Protocol B: CYP450 Type II Spectral Binding Assay
Objective: Determine if the imidazole moiety is coordinating with Heme iron (CYP inhibition).

Rationale: Functional IC50 assays can be misleading due to substrate competition. Spectral

binding measures direct physical interaction with the enzyme's active site.

Workflow:

System: Recombinant CYP3A4 microsomes (1 µM concentration).
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Titration: Titrate test compound (0.5 µM to 50 µM) into the sample cuvette; add solvent

vehicle to the reference cuvette.

Measurement: Scan UV-Vis spectrum from 350 nm to 500 nm.

Signature: Look for a Type II Difference Spectrum—a peak at ~425-435 nm and a trough at

~390-405 nm.

Calculation: Plot

vs. concentration to determine the Spectral Dissociation Constant (

).

Part 3: Mechanism & Workflow Visualization
Diagram 1: Dual-Liability Mechanism
This diagram illustrates the two distinct pathways of cross-reactivity: the Aldehyde attacking

Lysine residues and the Imidazole blocking CYP450.

Path A: Protein Adduction (Toxicity)

Path B: Metabolic Inhibition (DDI)
2-(1H-imidazol-2-yl)propanal

Aldehyde Group
(Electrophile)

Imidazole Nitrogen
(Ligand)

Schiff Base Adduct
(Immune Response)Dehydration (-H2O)

Protein Lysine-NH2
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Click to download full resolution via product page

Caption: Dual-threat mechanism showing covalent protein binding via the aldehyde tail and

metabolic inhibition via the imidazole head.

Diagram 2: De-risking Decision Tree
A logical workflow for researchers to decide whether to proceed with this scaffold or switch to

an alternative.
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Caption: Tiered screening workflow to filter out high-risk imidazole-aldehyde candidates early in

discovery.

Part 4: Comparative Data Summary
The following table summarizes the expected performance of the "2-(1H-imidazol-2-
yl)propanal" scaffold versus its primary alternatives based on standard medicinal chemistry

principles and literature precedents.

Metric
Propanal

(Target)
Alcohol Analog Thiazole Analog

Reference

Standard

GSH Adduct

Formation
< 5% (Low) < 1% < 1% 4-HNE (>90%)

Lysine Trapping

(Methoxylamine)
High (>80%) < 1% < 1%

Benzaldehyde

(Var)

CYP3A4 IC50
< 1 µM (Potent

Inhibitor)
< 5 µM > 20 µM (Weak)

Ketoconazole

(0.04 µM)

Solubility (pH

7.4)
Moderate High Low N/A

Metabolic Fate Oxidation to Acid
Oxidation to

Aldehyde
Stable N/A

Key Insight: The Thiazole analog often retains the aromatic binding interactions of the

imidazole but eliminates the nitrogen lone pair responsible for CYP coordination, making it the

superior "Bioisostere" choice if the aldehyde group is also replaced or masked.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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